Cas no 1024599-51-6 (3-(Furan-2-yl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole)

• Product Name: 3-(Furan-2-yl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole
• CAS No: 1024599-51-6
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 2865003
• Update Time: 2025-07-18

3-(Furan-2-yl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(Furan-2-yl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole
• F13508
• A906018
• 1-Methyl-3-(2-furyl)-5-(trifluoromethyl)-1H-pyrazole

• Inchi： 1S/C9H7F3N2O/c1-14-8(9(10,11)12)5-6(13-14)7-3-2-4-15-7/h2-5H,1H3
• InChI Key： ZFSAILNPAQQSSJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2=CC=CO2)=NN1C)(F)F

Computed Properties

• Exact Mass: 216.051047g/mol
• Monoisotopic Mass: 216.051047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 31
• Molecular Weight: 216.16g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(Furan-2-yl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole

Recent Advances in the Study of 3-(Furan-2-yl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole (CAS: 1024599-51-6)

3-(Furan-2-yl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole (CAS: 1024599-51-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its synthesis, biological activity, and mechanism of action, positioning it as a promising candidate for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future prospects.

The compound's structure, characterized by a furan ring and a trifluoromethyl-substituted pyrazole moiety, imparts distinct physicochemical properties that enhance its bioavailability and target specificity. Recent synthetic methodologies have focused on optimizing the yield and purity of 3-(Furan-2-yl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole, with particular emphasis on green chemistry approaches to reduce environmental impact. Advances in catalytic systems and solvent-free reactions have been reported to improve the efficiency of its production.

In terms of biological activity, 3-(Furan-2-yl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole has demonstrated notable efficacy in preclinical studies. Research has highlighted its potential as an anti-inflammatory agent, with mechanistic studies revealing its ability to modulate key signaling pathways such as NF-κB and MAPK. Additionally, its antimicrobial properties against a range of Gram-positive and Gram-negative bacteria have been documented, suggesting its utility in addressing antibiotic resistance. The compound's interaction with specific enzyme targets, including COX-2 and P450 isoforms, further underscores its versatility in therapeutic applications.

Recent pharmacological evaluations have also explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies have identified favorable drug-like properties, such as moderate plasma protein binding and acceptable metabolic stability, which are critical for its progression into clinical trials. However, challenges related to its solubility and formulation optimization remain areas of active investigation.

The therapeutic potential of 3-(Furan-2-yl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole extends beyond inflammation and infection. Emerging evidence suggests its role in oncology, where it has shown inhibitory effects on cancer cell proliferation and metastasis. In vitro and in vivo studies have reported its ability to induce apoptosis and cell cycle arrest in various cancer cell lines, with particular efficacy observed in breast and lung cancer models. These findings position the compound as a viable candidate for further development as an anticancer agent.

In conclusion, 3-(Furan-2-yl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole (CAS: 1024599-51-6) represents a multifaceted compound with broad therapeutic potential. Its synthetic accessibility, diverse biological activities, and favorable pharmacokinetic properties make it a compelling subject for ongoing research. Future studies should focus on addressing formulation challenges, elucidating its precise mechanisms of action, and advancing its clinical translation. The continued exploration of this compound holds promise for the development of novel treatments across multiple disease areas.